Cas no 91260-72-9 (2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-)
91260-72-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-
CAS No:91260-72-9
MF:C9H16N4O2
MW:212.248941421509
CID:805606
PubChem ID:2114038
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl-
- 5,6-diamino-1-butyl-3-methy-2,4(1H,3H)-Pyrimidinedione
- 5,6-DIAMINO-1-BUTYL-3-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
- 5,6-diamino-1-butyl-3-methylpyrimidine-2,4-dione
- EN300-08014
- 5,6-diamino-1-butyl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- AKOS000122353
- 5,6-diamino-1-butyl-3-methyl-2,4(1H,3H)-pyrimidinedione
- FT-0716956
- DTXSID70366600
- OWZSVHVLJNZPOK-UHFFFAOYSA-N
- 91260-72-9
- SCHEMBL4254776
-
- Inchi: 1S/C9H16N4O2/c1-3-4-5-13-7(11)6(10)8(14)12(2)9(13)15/h3-5,10-11H2,1-2H3
- InChI Key: OWZSVHVLJNZPOK-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C(=C(N)N1CCCC)N)=O
Computed Properties
- Exact Mass: 212.127326
- Monoisotopic Mass: 212.127326
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.7
- XLogP3: -0.3
Experimental Properties
- Density: 1.202
- Boiling Point: 294.6°Cat760mmHg
- Flash Point: 132°C
- Refractive Index: 1.545
2,4(1H,3H)-Pyrimidinedione,5,6-diamino-1-butyl-3-methyl- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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